![molecular formula C26H29N3O4 B2462497 N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide CAS No. 872861-40-0](/img/structure/B2462497.png)
N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
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Description
N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C26H29N3O4 and its molecular weight is 447.535. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Synthesis and Antimicrobial Activity : A study by Debnath and Ganguly (2015) synthesized derivatives of N-aryl acetamide, showing promising antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).
Antibacterial Derivatives : Khalid et al. (2016) reported on N-substituted derivatives of acetamide with moderate to strong antibacterial activity (Khalid et al., 2016).
Anticancer Research
- Cytotoxic Effects on Cancer Cell Lines : Eldeeb et al. (2022) investigated the cytotoxic effects of sulfonamide-derived isatins, including compounds similar in structure to the query compound, on hepatocellular carcinoma cell lines (Eldeeb et al., 2022).
Antiallergic Potential
- Development of Antiallergic Agents : Research by Menciu et al. (1999) developed new N-(pyridin-4-yl)-(indol-3-yl)acetamides as potent antiallergic compounds, demonstrating significant inhibitory activity in various assays (Menciu et al., 1999).
DNA Binding Studies
- Characterization and Biological Investigation : A study by Mohanraj and Ponnuswamy (2018) synthesized derivatives of N-acyl piperidin-4-ones, demonstrating significant DNA binding affinity, suggesting potential for genetic material interaction (Mohanraj & Ponnuswamy, 2018).
Enzyme Inhibition Activities
- Synthesis and Enzyme Inhibitory Activities : Virk et al. (2018) synthesized N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide, showing good activity against various enzymes, indicating a potential role in enzyme regulation (Virk et al., 2018).
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N3O4/c1-33-20-11-9-19(10-12-20)13-14-27-26(32)25(31)22-17-29(23-8-4-3-7-21(22)23)18-24(30)28-15-5-2-6-16-28/h3-4,7-12,17H,2,5-6,13-16,18H2,1H3,(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQXOLHWRQPOCQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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